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Compound of Interest

Compound Name: 3-Amino-3-cyclohexyl-propan-1-ol

Cat. No.: B041364 Get Quote

CAS Number: 109647-95-2 Molecular Formula: C₉H₁₉NO Molecular Weight: 157.25 g/mol

This document provides a comprehensive technical overview of 3-Amino-3-cyclohexyl-
propan-1-ol, including its chemical and physical properties, and safety information. This guide

is intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Chemical and Physical Properties
3-Amino-3-cyclohexyl-propan-1-ol, also known as rac-3-Amino-3-cyclohexyl-propanol, is a

cycloaliphatic amino alcohol. Its hydrochloride salt is registered under CAS number 1173031-

67-8.[1] The quantitative properties of the free base are summarized in the table below.
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Property Value Reference

CAS Number 109647-95-2 [2][3]

Molecular Formula C₉H₁₉NO [2]

Molecular Weight 157.25 g/mol [2][3]

Density 0.984 g/cm³ [2]

Boiling Point 282.7 °C at 760 mmHg [2]

Flash Point 124.7 °C [2]

Refractive Index 1.495 [2]

LogP 1.97670 [2]

Table 1: Physicochemical Properties of 3-Amino-3-cyclohexyl-propan-1-ol

The hydrochloride salt of this compound has a molecular formula of C₉H₂₀ClNO and a

molecular weight of 193.71 g/mol .[1]

Synthesis and Purification
A detailed, peer-reviewed experimental protocol for the synthesis of 3-Amino-3-cyclohexyl-
propan-1-ol is not readily available in the public domain. However, general synthetic strategies

for similar chiral amino alcohols have been described in the literature. One common approach

involves the reduction of α-amino ketones or the ring-opening of epoxides with amines. For

instance, the synthesis of (2R)-2-Amino-3-cyclohexyl-1-propanol has been achieved by

reacting cyclohexanone with ammonia and sodium borohydride to form D-cyclohexylacetone,

followed by reduction to D-cyclohexylalanine, and subsequent conversion to the amino alcohol.

[4] Another approach could involve the reduction of a corresponding β-amino ester or acid.

Purification of amino alcohols is typically achieved through recrystallization or column

chromatography. The choice of solvent for recrystallization would depend on the polarity of the

compound and its impurities. Common solvents for recrystallization of amino alcohols include

ethanol, isopropanol, or mixtures of polar and non-polar solvents.
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Spectral Data
Experimentally obtained and fully assigned spectral data for 3-Amino-3-cyclohexyl-propan-1-
ol are not widely published. However, predicted ¹H NMR and ¹³C NMR spectra are available

from some chemical suppliers. For structurally similar compounds, such as 3-aminopropanol,

the ¹H NMR spectrum in CDCl₃ shows characteristic peaks for the protons on the carbon atoms

adjacent to the amino and hydroxyl groups. The mass spectrum of related compounds often

shows fragmentation patterns corresponding to the loss of water, the amino group, or cleavage

of the carbon-carbon bonds.

Biological Activity and Signaling Pathways
Currently, there is a lack of published research detailing the specific biological activities or the

mechanism of action of 3-Amino-3-cyclohexyl-propan-1-ol. While some related amino

alcohol structures are known to have pharmacological properties, no specific signaling

pathways have been elucidated for this particular compound. Therefore, a diagram of a

signaling pathway cannot be provided at this time.

Safety Information
The hydrochloride salt of 3-Amino-3-cyclohexyl-propan-1-ol is classified as a warning-level

hazard. It is harmful if swallowed and causes serious eye irritation. Standard safety

precautions, including the use of personal protective equipment such as gloves and eye

protection, should be followed when handling this compound.

Logical Relationships in Chemical Synthesis
While a specific experimental workflow for the synthesis of 3-Amino-3-cyclohexyl-propan-1-
ol is not available, a generalized logical workflow for the synthesis of a β-amino alcohol from a

corresponding ketone can be conceptualized.

Cyclohexyl Alkyl Ketone Amination Reaction
(e.g., Reductive Amination)

Amine Source β-Amino Ketone Reduction of Ketone
(e.g., with NaBH4)

Reducing Agent 3-Amino-3-cyclohexyl-propan-1-ol Purification
(e.g., Recrystallization or Chromatography) Pure Product
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Figure 1: A generalized logical workflow for the synthesis of a β-amino alcohol.

This diagram illustrates a potential synthetic route, highlighting the key chemical

transformations and stages involved in producing the target compound from a hypothetical

starting material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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